N-(2-ethyl-4-iodophenyl)thiophene-2-carboxamide

• IUPAC Name: N-(2-ethyl-4-iodophenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H12INOS/c1-2-9-8-10(14)5-6-11(9)15-13(16)12-4-3-7-17-12/h3-8H,2H2,1H3,(H,15,16)
• InChI Key: MPQYTYUDKATGJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)I)NC(=O)C2=CC=CS2
• Molecular Formula: C13H12INOS
• Molecular Weight: 357.21 g/mol

Description

N-(2-ethyl-4-iodophenyl)thiophene-2-carboxamide is an organic compound that belongs to the class of carboxamides It is characterized by the presence of an iodine atom, an ethyl group, and a thiophene ring attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-ethyl-4-iodophenyl)thiophene-2-carboxamide typically involves the reaction of 2-ethyl-4-iodoaniline with thiophene-2-carbonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The product is then purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-ethyl-4-iodophenyl)thiophene-2-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The iodine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium azide in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of azides or other substituted derivatives.

Scientific Research Applications

N-(2-ethyl-4-iodophenyl)thiophene-2-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in various biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of N-(2-ethyl-4-iodophenyl)thiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases or proteases, thereby affecting cellular signaling pathways and processes such as cell proliferation and apoptosis.

Comparison with Similar Compounds

Similar Compounds

• N-(2-ethyl-4-iodophenyl)hexanamide
• N-(2-ethyl-4-iodophenyl)-2-fluorobenzamide
• N-(2-ethyl-4-iodophenyl)-2-(1-naphthyloxy)acetamide

Uniqueness

N-(2-ethyl-4-iodophenyl)thiophene-2-carboxamide is unique due to the presence of the thiophene ring, which imparts distinct electronic and steric properties. This uniqueness can influence its reactivity and interactions with biological targets, making it a valuable compound for specific applications in research and industry.